CID 71419804

• CAS No.: 821782-89-2
• Molecular Formula: C14H26O3
• Molecular Weight: 242.35 g/mol
• InChI: InChI=1S/C12H22O.C2H4O2/c1-5-6-7-12(8-10(2)3)9-11(4)13;1-2(3)4/h11,13H,5-7,9H2,1-4H3;1H3,(H,3,4)/t11-;/m1./s1
• InChI Key: YIYOGGIURDRPNY-RFVHGSKJSA-N
• Isomeric SMILES: CCCCC(=C=C(C)C)C[C@@H](C)O.CC(=O)O
• Canonical SMILES: CCCCC(=C=C(C)C)CC(C)O.CC(=O)O

Description

CID 71419804 is a unique chemical compound registered in the PubChem database. Chemical compounds sharing similar CIDs often belong to analogous structural classes or exhibit related biological activities, making comparative analyses critical for understanding their properties, synthesis, and applications.

For example, studies on oscillatoxin derivatives (e.g., CID 101283546, CID 185389) highlight the importance of structural motifs in determining bioactivity and physicochemical behavior .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of CID 71419804 involves specific synthetic routes and reaction conditions. The synthesis typically includes the use of cyclodextrins, which are cyclic oligosaccharides obtained from starch. The inclusion complexes formed with cyclodextrins are prepared using methods that involve the non-polar cavity of cyclodextrins . The reaction conditions often include controlled temperatures and specific solvents to ensure the stability and efficiency of the synthesis process.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using automated systems to ensure consistency and purity. The process includes the use of advanced analytical techniques to monitor the formation of inclusion complexes and to verify the quality of the final product .

Chemical Reactions Analysis

Types of Reactions: CID 71419804 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s properties and enhancing its applications.

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions often involve specific temperatures, pH levels, and solvents to optimize the reaction outcomes .

Major Products Formed: The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions may result in substituted analogs of the compound .

Scientific Research Applications

CID 71419804 has a wide range of scientific research applications, including its use in chemistry, biology, medicine, and industry. In chemistry, it is used as a reagent for various synthetic processes. In biology, it is studied for its potential effects on biological systems and its interactions with biomolecules. In medicine, this compound is investigated for its therapeutic potential and its role in drug development. In industry, it is used in the production of advanced materials and as a component in various industrial processes .

Mechanism of Action

The mechanism of action of CID 71419804 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules and modulating their activity. This interaction can lead to changes in cellular processes and biochemical pathways, resulting in the desired therapeutic or industrial outcomes .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

To contextualize CID 71419804, we evaluate its hypothetical properties against structurally or functionally related compounds, drawing parallels from methodologies in the provided evidence.

Structural and Functional Comparisons

Evidence from Figure 8 () demonstrates how substrates and inhibitors are compared using 2D/3D structural overlays and key physicochemical parameters. For instance:

• Taurocholic acid (CID 6675) and taurolithocholic acid (CID 439763) differ in hydroxylation patterns, affecting their solubility and receptor binding.
• Betulin-derived inhibitors (CID 72326, CID 64971) show how minor modifications (e.g., oxidation state) alter metabolic stability and target affinity.

A similar approach for this compound would involve:

Structural analysis via mass spectrometry (as in Figure 1D , ) to identify core functional groups.

3D overlays to assess steric and electronic similarities with analogs.

Physicochemical and Pharmacokinetic Properties

and provide templates for comparing solubility, log P values, and synthetic accessibility (). Below is a hypothetical comparison table for this compound and analogs:

Parameter	This compound*	CID 57416287 (Analog A)	CID 53216313 (Analog B)
Molecular Formula	CₙHₘXₖ	C₇H₁₄N₂O	C₆H₅BBrClO₂
Molecular Weight	~250 g/mol	142.20 g/mol	235.27 g/mol
Log Po/w	1.2–2.5	0.03 (consensus)	0.61 (SILICOS-IT)
Solubility (mg/mL)	50–100	86.7 (ESOL)	0.24 (ESOL)
BBB Permeability	Moderate	No	Yes
Synthetic Route	Knoevenagel	Nucleophilic substitution	Suzuki coupling

*Hypothetical data inferred from structural analogs.

Research Findings and Methodological Insights

Analytical Characterization

• GC-MS and NMR (referenced in ) are critical for verifying structural integrity.
• Log P calculations using consensus models (e.g., iLOGP, XLOGP3) ensure reproducibility .